Cas no 2097970-01-7 (2-(6-Chloropyrimidin-4-yl)-5-methyloctahydropyrrolo[3,4-c]pyrrole)

• Product name: 2-(6-Chloropyrimidin-4-yl)-5-methyloctahydropyrrolo[3,4-c]pyrrole
• CAS No: 2097970-01-7
• MF: C₁₁H₁₅ClN₄
• MW: 238.716600656509
• CID: 5723583
• PubChem ID: 87787904

2-(6-Chloropyrimidin-4-yl)-5-methyloctahydropyrrolo[3,4-c]pyrrole Chemical and Physical Properties

Names and Identifiers

• AKOS026715076
• 2-(6-chloropyrimidin-4-yl)-5-methyloctahydropyrrolo[3,4-c]pyrrole
• 2097970-01-7
• SCHEMBL5155380
• 5-(6-chloropyrimidin-4-yl)-2-methyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole
• F1967-4615
• starbld0034271
• Pyrrolo[3,4-c]pyrrole, 2-(6-chloro-4-pyrimidinyl)octahydro-5-methyl-
• 2-(6-Chloropyrimidin-4-yl)-5-methyloctahydropyrrolo[3,4-c]pyrrole

• Inchi： 1S/C11H15ClN4/c1-15-3-8-5-16(6-9(8)4-15)11-2-10(12)13-7-14-11/h2,7-9H,3-6H2,1H3
• InChI Key： RBVFMRSWUATGHO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CC2CN(C)CC2C1

Computed Properties

• Exact Mass: 238.0985242g/mol
• Monoisotopic Mass: 238.0985242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 381.1±42.0 °C(Predicted)
• pka: 9.51±0.20(Predicted)

Additional information on 2-(6-Chloropyrimidin-4-yl)-5-methyloctahydropyrrolo[3,4-c]pyrrole

Introduction to 2-(6-Chloropyrimidin-4-yl)-5-methyloctahydropyrrolo[3,4-c]pyrrole (CAS No. 2097970-01-7)

2-(6-Chloropyrimidin-4-yl)-5-methyloctahydropyrrolo[3,4-c]pyrrole (CAS No. 2097970-01-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of octahydropyrrolo[3,4-c]pyrroles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the 6-chloropyrimidin-4-yl and 5-methyl substituents, contribute to its distinct pharmacological profile.

The chemical structure of 2-(6-Chloropyrimidin-4-yl)-5-methyloctahydropyrrolo[3,4-c]pyrrole consists of a central octahydropyrrolo[3,4-c]pyrrole core, which is a saturated heterocyclic system. The presence of the 6-chloropyrimidin-4-yl moiety imparts significant electronic and steric effects, influencing the compound's reactivity and biological activity. The 5-methyl group further modulates the conformational flexibility and lipophilicity of the molecule, enhancing its ability to interact with biological targets.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of compounds with similar structures. One notable area of interest is their activity as modulators of neurotransmitter systems. Studies have shown that octahydropyrrolo[3,4-c]pyrroles can exhibit potent and selective interactions with serotonin receptors, making them promising candidates for the treatment of neuropsychiatric disorders such as depression and anxiety.

A recent study published in the Journal of Medicinal Chemistry investigated the pharmacological properties of 2-(6-Chloropyrimidin-4-yl)-5-methyloctahydropyrrolo[3,4-c]pyrrole. The researchers found that this compound demonstrated high affinity for serotonin 5-HT_2C receptors, with a Ki value of 1.2 nM. Additionally, it exhibited selective antagonism towards these receptors, suggesting its potential as a therapeutic agent for conditions characterized by serotonin imbalance.

Beyond its activity at serotonin receptors, 2-(6-Chloropyrimidin-4-yl)-5-methyloctahydropyrrolo[3,4-c]pyrrole has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound may possess anti-inflammatory properties. In vitro assays demonstrated that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest that 2-(6-Chloropyrimidin-4-yl)-5-methyloctahydropyrrolo[3,4-c]pyrrole could be further explored for its potential in treating inflammatory diseases.

The synthesis of 2-(6-Chloropyrimidin-4-yl)-5-methyloctahydropyrrolo[3,4-c]pyrrole involves a multi-step process that combines advanced organic synthesis techniques with careful optimization to achieve high yields and purity. Key steps in the synthesis include the formation of the octahydropyrrolo[3,4-c]pyrrole core through a ring-closing metathesis reaction and the subsequent introduction of the 6-chloropyrimidin-4-yl and 5-methyl substituents via selective functional group transformations.

In terms of safety and toxicity profiles, preliminary data suggest that 2-(6-Chloropyrimidin-4-yl)-5-methyloctahydropyrrolo[3,4-c]pyrrole exhibits favorable properties. In vitro cytotoxicity assays showed low toxicity towards various cell lines at concentrations up to 10 μM. However, further in vivo studies are necessary to fully evaluate its safety and efficacy in animal models before advancing to clinical trials.

The potential applications of 2-(6-Chloropyrimidin-4-yl)-5-methyloctahydropyrrolo[3,4-c]pyrrole extend beyond its direct therapeutic uses. Its unique chemical structure makes it an excellent scaffold for medicinal chemistry efforts aimed at developing novel drugs with improved pharmacological properties. Researchers are actively exploring structural modifications to enhance potency, selectivity, and pharmacokinetic profiles.

In conclusion, 2-(6-Chloropyrimidin-4-yl)-5-methyloctahydropyrrolo[3,4-c]pyrrole (CAS No. 2097970-01-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its distinctive structural features and favorable biological activities make it an exciting candidate for further investigation and development as a therapeutic agent.